Cas no 1955507-16-0 (3-amino-3-(2-chlorophenyl)propanamide hydrochloride)

• Product Name: 3-amino-3-(2-chlorophenyl)propanamide hydrochloride
• CAS No: 1955507-16-0
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• MDL: MFCD30180526
• CID: 5240725
• PubChem ID: 122360250
• Update Time: 2026-03-08

3-amino-3-(2-chlorophenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, β-amino-2-chloro-, hydrochloride (1:1)
• 3-amino-3-(2-chlorophenyl)propanamide hydrochloride

• MDL： MFCD30180526
• Inchi： 1S/C9H11ClN2O.ClH/c10-7-4-2-1-3-6(7)8(11)5-9(12)13;/h1-4,8H,5,11H2,(H2,12,13);1H
• InChI Key： DVGYKGWYBQLESF-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)(N)CC(=O)N.Cl

Additional information on 3-amino-3-(2-chlorophenyl)propanamide hydrochloride

Introduction to 3-amino-3-(2-chlorophenyl)propanamide hydrochloride (CAS No. 1955507-16-0)

3-amino-3-(2-chlorophenyl)propanamide hydrochloride, identified by its CAS number 1955507-16-0, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both an amide group and a chlorophenyl moiety makes it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility, which is a critical factor in pharmaceutical formulations. Solubility plays a pivotal role in drug delivery systems, as it influences bioavailability and therapeutic efficacy. The enhanced solubility of 3-amino-3-(2-chlorophenyl)propanamide hydrochloride makes it an attractive candidate for oral and intravenous administration, potentially improving patient compliance and treatment outcomes.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural motif of 3-amino-3-(2-chlorophenyl)propanamide hydrochloride aligns well with this trend, as it can serve as a precursor for designing molecules that interact with enzymes and receptors involved in disease processes. For instance, amide-based compounds have been extensively studied for their ability to modulate protein-protein interactions and enzyme activity.

One of the most compelling aspects of 3-amino-3-(2-chlorophenyl)propanamide hydrochloride is its potential in the field of oncology. Researchers have been exploring its derivatives as kinase inhibitors, which are crucial in treating cancer. The chlorophenyl group, in particular, has shown promise in disrupting oncogenic signaling pathways by inhibiting key enzymes such as tyrosine kinases. This has led to several preclinical studies evaluating the efficacy of compounds structurally related to 3-amino-3-(2-chlorophenyl)propanamide hydrochloride in cancer models.

The pharmacokinetic properties of this compound are also worth mentioning. Studies have indicated that amide derivatives generally exhibit favorable pharmacokinetic profiles, including moderate oral bioavailability and reasonable metabolic stability. These characteristics are essential for developing drugs that can be administered frequently without significant degradation by metabolic enzymes. Additionally, the hydrochloride salt form contributes to improved stability under various storage conditions, which is a critical factor for pharmaceutical products.

Recent advancements in computational chemistry have further enhanced the understanding of 3-amino-3-(2-chlorophenyl)propanamide hydrochloride's interactions with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds for drug development. These computational approaches have complemented traditional experimental methods, providing a more efficient pipeline for discovering novel therapeutic agents.

The synthesis of 3-amino-3-(2-chlorophenyl)propanamide hydrochloride involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the preparation of the chlorophenyl group followed by its coupling with an appropriate amino acid derivative. The final step involves converting the free amine into its hydrochloride salt to enhance solubility and stability. Each step must be carefully optimized to ensure high yields and purity, which are essential for pharmaceutical applications.

The safety profile of 3-amino-3-(2-chlorophenyl)propanamide hydrochloride is another critical consideration. While preclinical studies provide valuable insights into its potential toxicity and side effects, extensive clinical trials are necessary to confirm its safety in human populations. Regulatory agencies require thorough documentation of pharmacological properties before approving any new drug candidates, ensuring that patients receive safe and effective treatments.

In conclusion, 3-amino-3-(2-chlorophenyl)propanamide hydrochloride (CAS No. 1955507-16-0) represents a promising compound in pharmaceutical research. Its unique structural features, favorable pharmacokinetic properties, and potential applications in oncology make it a valuable asset for drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.